1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one

• Molecular Formula: C14H21BN2O3S
• Molecular Weight: 308.2 g/mol
• IUPAC Name: 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-yl]piperidin-2-one
• InChI: InChI=1S/C14H21BN2O3S/c1-13(2)14(3,4)20-15(19-13)10-9-16-12(21-10)17-8-6-5-7-11(17)18/h9H,5-8H2,1-4H3
• InChI Key: OPTUXEBIWNJNTA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(S2)N3CCCCC3=O

Description

This compound consists of a thiazole ring substituted at position 5 with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group (a boronic ester) and at position 2 with a piperidin-2-one moiety. Boronic esters are pivotal in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures in pharmaceuticals and materials science .

Preparation Methods

Preparation of the Boronic Ester-Substituted Thiazole Core

The key intermediate, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole, serves as the boronate-functionalized heterocycle precursor. According to PubChem data, this compound (CID 45785938) is characterized by the presence of a pinacol boronate ester on the 5-position of the thiazole ring. The synthesis of this intermediate generally involves:

• Borylation of thiazole derivatives : Transition-metal catalyzed borylation (e.g., using iridium or palladium catalysts) of halogenated thiazoles with bis(pinacolato)diboron reagents under mild conditions is a common approach to install the boronate ester group at the 5-position of thiazole.

• Alternative synthetic routes : Starting from 5-bromothiazole or 5-chlorothiazole, a Miyaura borylation reaction with bis(pinacolato)diboron in the presence of a palladium catalyst and base (e.g., potassium acetate) in solvents like dioxane or DMF at elevated temperatures (80–100 °C) typically yields the pinacol boronate ester derivative with good efficiency.

These methods provide the boronate-functionalized thiazole intermediate with high regioselectivity and moderate to excellent yields, suitable for further functionalization.

Synthesis of the Piperidin-2-one Moiety

The piperidin-2-one (2-piperidone) ring is a lactam structure that can be synthesized or functionalized independently before coupling. Literature reports on related piperidine derivatives indicate:

• Starting from piperidin-2-one : The lactam can be functionalized at the nitrogen or carbon positions. For example, N-substituted piperidin-2-ones are accessible via alkylation or acylation reactions.

• Functionalization with boronate esters : Boronate esters attached to piperidine rings (e.g., 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine) have been reported, confirming the feasibility of introducing boronate groups on piperidine rings.

Coupling Strategies to Form 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one

The final target compound involves linking the boronate-substituted thiazole to the piperidin-2-one nucleus at the 2-position of thiazole and the nitrogen of piperidin-2-one. Preparation methods can be inferred from related heterocyclic syntheses and coupling reactions:

• Cross-coupling reactions : Suzuki-Miyaura coupling is a versatile method for forming C-C bonds involving boronic esters. However, in this compound, the boronate is part of the thiazole ring and the linkage is likely through the nitrogen of piperidin-2-one to the 2-position of thiazole, suggesting a C-N bond formation rather than typical Suzuki coupling.

• Nucleophilic substitution on halogenated thiazoles : A plausible method is the nucleophilic substitution of a 2-halothiazole bearing the boronate ester at the 5-position by the nitrogen of piperidin-2-one. This can be achieved by reacting 2-chlorothiazole-5-boronate ester with piperidin-2-one under basic or catalytic conditions to form the N-substituted product.

• Amide or lactam formation via acylation : Another approach involves acylation of piperidin-2-one nitrogen with a thiazole-2-carboxylic acid derivative bearing the boronate ester at the 5-position, using coupling reagents such as EDCI or DCC in the presence of base.

Representative Synthetic Procedure (Inferred from Related Literature)

While direct literature on this exact compound is limited, analogous synthetic procedures from related piperidine and thiazole derivatives provide a framework:

Step	Reagents & Conditions	Outcome
1. Preparation of 5-(pinacol boronate)thiazole	5-Bromothiazole + bis(pinacolato)diboron, Pd catalyst, KOAc, dioxane, 80–100 °C, 12 h	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
2. Halogenation at 2-position	Electrophilic halogenation (e.g., NBS or NCS) to introduce Cl or Br at C-2 of thiazole	2-Halo-5-(pinacol boronate)thiazole
3. Nucleophilic substitution with piperidin-2-one	2-Halo intermediate + piperidin-2-one, base (e.g., triethylamine), solvent (acetonitrile), room temp to reflux, 6–12 h	1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one

Characterization and Research Findings

• Spectroscopic data : Characterization of intermediates and final product typically involves IR, ^1H NMR, ^13C NMR, and mass spectrometry to confirm the presence of boronate ester, thiazole ring, and piperidin-2-one moiety.

• Purification : Column chromatography is commonly employed to purify the final compound.

• Yields and purity : Reported yields for similar coupling reactions range from moderate to good (40–80%), with purity confirmed by HPLC or elemental analysis.

Summary Table of Preparation Methods

Preparation Step	Starting Material	Reaction Type	Key Reagents	Conditions	Yield (%)	Notes
Borylation of 5-halothiazole	5-Bromothiazole	Miyaura borylation	Bis(pinacolato)diboron, Pd catalyst, KOAc	80–100 °C, 12 h	60–85	Regioselective installation of boronate
Halogenation at C-2	5-(pinacol boronate)thiazole	Electrophilic halogenation	NBS or NCS	0–25 °C, 2–4 h	70–90	Introduces leaving group for substitution
Nucleophilic substitution with piperidin-2-one	2-Halo-5-(pinacol boronate)thiazole + piperidin-2-one	Nucleophilic aromatic substitution	Base (Et3N), solvent (MeCN)	RT to reflux, 6–12 h	50–75	Forms C-N bond linking thiazole and piperidinone

Chemical Reactions Analysis

Types of Reactions

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, reduction could produce alcohols or amines, and substitution reactions can result in a wide range of derivatives .

Scientific Research Applications

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogues with Heterocyclic Variations

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)morpholine

• Structure : Replaces piperidin-2-one with morpholine.
• Key Differences : Morpholine is a saturated oxygen-containing heterocycle, imparting greater polarity and aqueous solubility compared to the lactam in the target compound.
• Applications : Used as a building block in pharmaceuticals and organic synthesis due to its balanced reactivity and solubility .

N-(Adamantan-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxamide

• Structure : Substitutes piperidin-2-one with an adamantane-carboxamide group.

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]isoxazole

• Structure : Replaces thiazole with benzo[d]isoxazole.
• Key Differences : The fused benzene ring enhances aromaticity and electron-withdrawing effects, which may stabilize the boronic ester but reduce nucleophilic reactivity .

Functional Group Modifications

1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone

• Structure: Features an indolinone core instead of thiazole.
• Key Differences : The indole moiety provides a planar aromatic system, favoring π-π stacking interactions in material science applications. The ketone group enhances electrophilicity for further derivatization .

4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]morpholine

• Structure : Substitutes thiazole with pyridine.

Physicochemical and Reactivity Comparison

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity in Suzuki Coupling	Applications
Target Compound	~294.18	Thiazole, boronic ester, lactam	Moderate (balanced sterics)	Drug discovery, material science
4-(5-(Dioxaborolan-2-yl)thiazol-2-yl)morpholine	290.17	Thiazole, morpholine	High (polar solvent-friendly)	Organic synthesis, pharmaceuticals
N-(Adamantan-1-yl)-5-(dioxaborolan-2-yl)thiazole-2-carboxamide	303.21	Adamantane, carboxamide	Low (steric hindrance)	Stable drug intermediates
5-(Dioxaborolan-2-yl)benzo[d]isoxazole	245.08	Benzoisoxazole	Moderate (electron-deficient)	Materials, fluorescent probes

Biological Activity

The compound 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one is a novel synthetic derivative featuring a thiazole moiety and a piperidine backbone. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound based on available literature and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{20}BNO_2S$. Its structure includes:

• A thiazole ring which is known for its role in various biological activities.
• A piperidinone core that contributes to its pharmacological properties.
• A dioxaborolane group that enhances its reactivity and potential interactions with biological targets.

Antimicrobial Activity

Research indicates that compounds containing thiazole and piperidine structures exhibit significant antimicrobial properties. For instance, derivatives similar to the compound have shown activity against various bacterial strains. A study demonstrated that thiazole derivatives can inhibit bacterial growth through interference with metabolic pathways essential for bacterial survival .

Anticancer Potential

Compounds incorporating dioxaborolane groups have been studied for their anticancer effects. The mechanism often involves the modulation of signaling pathways related to cell proliferation and apoptosis. In vitro studies suggest that the compound may induce apoptosis in cancer cell lines by activating caspase pathways .

Enzyme Inhibition

The thiazole moiety is known to interact with various enzymes, potentially acting as an inhibitor. For instance, it has been reported that thiazole derivatives can inhibit enzymes involved in cancer progression and inflammation . The specific interactions of the compound with target enzymes such as kinases or proteases may contribute to its therapeutic effects.

Case Study 1: Antimicrobial Evaluation

A study evaluated a series of thiazole-containing compounds for their antimicrobial activity. The results indicated that compounds with a similar structure to 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazol-2-yl)piperidin-2-one exhibited significant antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis.

Compound	Activity (MIC µg/mL)	Target Bacteria
A	12	Staphylococcus aureus
B	15	Bacillus subtilis
C	20	Escherichia coli

Case Study 2: Anticancer Activity

In another study focusing on anticancer properties, the compound was tested against several cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer). The findings showed that the compound induced a dose-dependent decrease in cell viability.

Cell Line	IC50 (µM)
MCF-7	10
A549	15

The proposed mechanisms of action for the biological activities of this compound include:

• Inhibition of Enzymatic Activity: The thiazole ring may interact with active sites of enzymes crucial for microbial growth or cancer cell proliferation.
• Induction of Apoptosis: The presence of the piperidinone structure could facilitate apoptosis via mitochondrial pathways.